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Compound of Interest

Compound Name: Tos-Gly-Pro-Arg-ANBA-IPA

Cat. No.: B10799682

Application Notes and Protocols for Tos-Gly-
Pro-Arg-ANBA-IPA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tos-Gly-Pro-Arg-ANBA-IPA is a chromogenic peptide substrate designed for the sensitive
and specific measurement of serine protease activity, particularly thrombin and related
enzymes in the coagulation cascade.[1][2][3][4] Upon enzymatic cleavage at the arginine
residue, the substrate releases the chromophore 5-amino-2-nitrobenzoic acid (ANBA), which
can be quantified spectrophotometrically. This allows for the kinetic analysis of enzyme activity
and the screening of enzyme inhibitors.

These application notes provide detailed protocols for the use of Tos-Gly-Pro-Arg-ANBA-IPA
in key biochemical assays, data interpretation guidelines, and an overview of the relevant
signaling pathways.
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Parameter Value

Na-Tosyl-glycyl-L-prolyl-L-arginine-5-amino-2-

Full Name ) i o )
nitrobenzoic acid isopropylamide

Abbreviation Tos-Gly-Pro-Arg-ANBA-IPA

Molecular Formula C30H41N9OsS

Molecular Weight 687.77 g/mol

Appearance Off-white to light yellow solid

Solubility Soluble in water (= 25 mg/mL) and DMSO.[2]
Store at -20°C for long-term use. Stock solutions
can be stored at -20°C for up to one month or at

Storage

-80°C for up to six months.[1] Avoid repeated

freeze-thaw cycles.

Principle of the Assay

The fundamental principle of assays utilizing Tos-Gly-Pro-Arg-ANBA-IPA is the enzymatic
hydrolysis of the substrate. The enzyme, typically thrombin, cleaves the peptide bond between
the arginine residue and the ANBA-IPA moiety. This cleavage releases the yellow-colored
chromophore, 5-amino-2-nitrobenzoic acid isopropylamide. The rate of the resulting increase in
absorbance at a specific wavelength is directly proportional to the enzymatic activity under the
given conditions.
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Prepare Reagents
(Buffer, Thrombin, Inhibitor, Substrate)

'

Dispense Buffer, Thrombin, and Inhibitor
to 96-well plate

i

Incubate to allow
Inhibitor-Enzyme binding

'

Add Substrate
to initiate reaction

y

Kinetic Reading
(Absorbance at 405 nm)

i

Data Analysis
(Calculate % Inhibition, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Recommended working concentration for Tos-Gly-Pro-
Arg-ANBA-IPA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799682#recommended-working-concentration-for-
tos-gly-pro-arg-anba-ipa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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